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Introduction
L-Quebrachitol is a naturally occurring, optically active cyclitol, specifically a methoxy

derivative of L-chiro-inositol.[1][2] First isolated in 1887 from the bark of Aspidosperma

quebracho, it is also found in significant quantities in the latex serum of the rubber tree (Hevea

brasiliensis), Cannabis sativa, and sea buckthorn.[1] Its unique structure and chirality have

made it a valuable starting material for the synthesis of various biologically active compounds

and inositol phosphates.[3] L-Quebrachitol has garnered considerable attention in the

scientific community for its diverse pharmacological activities, including anti-diabetic, anti-

inflammatory, antioxidant, anti-platelet aggregation, and gastroprotective effects.[4] Recent

research has particularly highlighted its potential in bone health, where it promotes the

formation of bone-building cells (osteoblasts) and inhibits the cells responsible for bone

resorption (osteoclasts).[5][6] This guide provides an in-depth overview of the chemical and

physical properties, experimental protocols, and key signaling pathways associated with L-
Quebrachitol.
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The fundamental chemical and physical characteristics of L-Quebrachitol are summarized in

the tables below, providing a consolidated reference for researchers.

Table 1: Chemical Identification of L-Quebrachitol
Identifier Value Reference(s)

IUPAC Name

(1R,2S,4S,5R)-6-

methoxycyclohexane-

1,2,3,4,5-pentol

[2]

Chemical Formula C₇H₁₄O₆ [2]

Molecular Weight 194.18 g/mol [2]

CAS Number 642-38-6 [2]

Synonyms

(-)-Quebrachitol, 2-O-Methyl-L-

chiro-inositol, L-(-)-2-O-

Methylinositol

[1][2]

Appearance
White to off-white crystalline

powder
[1]

Table 2: Physical and Chemical Properties of L-
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Property Value Reference(s)

Melting Point 190 - 198 °C [1]

Boiling Point ~250 - 317 °C (estimates vary)

Density ~1.54 g/cm³

Solubility

Soluble in water, DMSO,

dimethyl formamide, methanol,

ethanol, pyridine. Insoluble in

ether.

[1]

Optical Rotation

Levorotatory; specific rotation

coincides with commercial

standards.

[7]

Table 3: Spectroscopic Data References for L-
Quebrachitol

Spectroscopic Technique Status Reference(s)

¹H NMR
Data available and used for

characterization.
[7][8][9]

¹³C NMR
Data available and used for

characterization.
[8]

Infrared (IR) Spectroscopy
Data available and used for

characterization.
[7][8]

Mass Spectrometry (MS)
GC-MS and LC-MS data

available.
[2][8][10]

X-Ray Diffraction
Crystal structure has been

determined.
[8]

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of scientific research.

This section outlines key experimental protocols for the isolation and analysis of L-
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Quebrachitol.

Protocol 1: Isolation of L-Quebrachitol from Hevea
brasiliensis Latex Serum
This protocol is based on a solvent extraction method adapted from historical and patented

procedures.

Objective: To isolate and purify L-Quebrachitol from the serum of natural rubber latex.

Methodology:

Serum Preparation: Natural rubber latex is coagulated using an acid (e.g., acetic acid). The

solid rubber is removed, and the remaining aqueous solution is the serum.[11]

Concentration: The serum is concentrated to produce a solid material, typically through

spray-drying.[11]

Methanol Extraction: The dry solid is dissolved in methanol (e.g., 750 mL per 100 g of solid)

with stirring at a controlled temperature, ideally between 12-20°C.[11] L-Quebrachitol
dissolves in the methanol while many impurities do not.

Filtration: The solution is filtered to remove insoluble matter, yielding a reddish-brown filtrate.

[11]

Crystallization: The filtrate is concentrated by evaporation. As the volume is reduced, L-
Quebrachitol crystallizes out of the solution.

Recrystallization: The crude crystals are collected and purified by recrystallization. This is

achieved by dissolving the crystals in a minimal amount of hot distilled water, followed by the

addition of ethanol until the solution becomes turbid. The solution is then cooled slowly (e.g.,

at ~7°C for 48 hours) to allow for the formation of pure L-Quebrachitol crystals.[11]

Drying: The purified crystals are filtered and dried to yield the final product.
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Isolation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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